Cas no 62869-70-9 (4-Quinolinol, 2-pentyl-)

4-Quinolinol, 2-pentyl- structure
4-Quinolinol, 2-pentyl- structure
Product name:4-Quinolinol, 2-pentyl-
CAS No:62869-70-9
MF:C14H17NO
MW:215.290883779526
CID:429678
PubChem ID:594528

4-Quinolinol, 2-pentyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Quinolinol, 2-pentyl-
    • 2-pentyl-1H-quinolin-4-one
    • 2-Pentyl-4(1H)-quinolone
    • 2-PENTYLQUINOLIN-4-OL
    • DTXSID40344112
    • IASGNHXZHCRCBY-UHFFFAOYSA-N
    • SCHEMBL2821600
    • EN300-7461793
    • Z1509149676
    • 62869-70-9
    • Pseudane V
    • 109072-26-6
    • 2-n-pentyl-4-quinolinol
    • 2-Pentyl-4(1H)-quinolinone #
    • AKOS000277970
    • IASGNHXZHCRCBY-UHFFFAOYSA-
    • InChI=1/C14H17NO/c1-2-3-4-7-11-10-14(16)12-8-5-6-9-13(12)15-11/h5-6,8-10H,2-4,7H2,1H3,(H,15,16)
    • 2-pentyl-1,4-dihydroquinolin-4-one
    • AKOS040763848
    • Inchi: InChI=1S/C14H17NO/c1-2-3-4-7-11-10-14(16)12-8-5-6-9-13(12)15-11/h5-6,8-10H,2-4,7H2,1H3,(H,15,16)
    • InChI Key: IASGNHXZHCRCBY-UHFFFAOYSA-N
    • SMILES: CCCCCC1=CC(=O)C2=CC=CC=C2N1

Computed Properties

  • Exact Mass: 215.13111
  • Monoisotopic Mass: 215.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 33.12

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